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Compound of Interest

Compound Name: 8-Hydroxy Mianserin-d3

Cat. No.: B12431681

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 8-Hydroxy Mianserin-d3
(CAS No. 1215316-77-0), a critical tool for researchers and scientists in the field of drug

development and analysis. This document explores its commercial availability, key suppliers,

and the technical specifications vital for its application as a stable isotope-labeled internal

standard. Furthermore, it delves into the scientific rationale behind its use, a plausible synthetic

pathway, and a detailed protocol for its application in bioanalytical methods.

Introduction: The Role of Deuterated Standards in
Modern Analytics
In the landscape of pharmaceutical analysis, particularly in pharmacokinetic and metabolic

studies, precision and accuracy are paramount. The use of stable isotope-labeled internal

standards, such as 8-Hydroxy Mianserin-d3, has become the gold standard for quantitative

analysis using mass spectrometry.[1][2] The incorporation of deuterium atoms at a specific

position within the molecule results in a compound that is chemically identical to the analyte of

interest (8-Hydroxy Mianserin) but has a distinct, higher molecular weight. This property allows

it to be differentiated by a mass spectrometer while co-eluting with the unlabeled analyte during
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chromatography. The key advantage lies in its ability to compensate for variations in sample

preparation, injection volume, and matrix effects, thereby ensuring robust and reliable

quantification.[1][2]

8-Hydroxy Mianserin is a significant metabolite of the tetracyclic antidepressant Mianserin.

Therefore, the accurate quantification of this metabolite is crucial for understanding the drug's

metabolic profile and its therapeutic and potential toxic effects. 8-Hydroxy Mianserin-d3
serves as an indispensable tool for these investigations.

Commercial Availability and Key Suppliers
8-Hydroxy Mianserin-d3 is available as a specialized chemical for research and development

purposes. The following table summarizes the known commercial suppliers and the product's

key identifiers.

Supplier
Product
Name

Catalogue
No.

CAS No.
Molecular
Formula

Molecular
Weight

Veeprho
8-Hydroxy

Mianserin-D3
DVE001066

1215316-77-

0

C18H17D3N

2O
283.38 g/mol

Pharmaffiliate

s

8-Hydroxy

Mianserin-d3

PA STI

088096

1215316-77-

0

C18H17D3N

2O
283.38

Both Veeprho and Pharmaffiliates list the compound, confirming its commercial availability as a

reference standard.[3][4] Researchers are advised to contact these suppliers directly for

quotations, availability, and to request a comprehensive Certificate of Analysis for their specific

lot. Additionally, companies specializing in custom synthesis, such as Klivon, may offer the

synthesis of 8-Hydroxy Mianserin-d3 upon request.[5]

Technical Specifications: A Representative
Certificate of Analysis
While a specific Certificate of Analysis (CoA) for a purchased lot of 8-Hydroxy Mianserin-d3
should be obtained from the supplier, the following table represents the typical data and
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specifications provided for a high-purity, deuterated internal standard. This is based on

standard industry practices for such reference materials.[6][7][8]

Parameter Specification Method

Appearance White to Off-White Solid Visual Inspection

Identity Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry

Chemical Purity ≥98% HPLC/UV

Isotopic Purity (d3) ≥99% Mass Spectrometry

Isotopic Enrichment ≥98 atom % D Mass Spectrometry

Solubility
Soluble in Methanol,

Acetonitrile
Visual Inspection

Storage
Store at 2-8°C, protect from

light
-

Expert Insight: The isotopic enrichment is a critical parameter, indicating the percentage of

molecules that contain the desired number of deuterium atoms. High isotopic enrichment

minimizes the contribution of the internal standard to the signal of the native analyte, a

phenomenon known as "crosstalk," which can affect the accuracy of quantification at the lower

limit of quantitation.

Synthesis and Isotopic Labeling: A Mechanistic
Perspective
The synthesis of 8-Hydroxy Mianserin-d3 is a multi-step process that involves the initial

synthesis of the non-deuterated 8-Hydroxy Mianserin, followed by the introduction of the

deuterium label. While specific proprietary methods may vary between suppliers, a plausible

synthetic approach can be inferred from the chemical literature.

The synthesis of the core Mianserin structure can be achieved through various established

routes. The subsequent hydroxylation at the 8-position is a key metabolic transformation that
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can be mimicked synthetically, potentially through directed ortho-metalation or other

regioselective aromatic substitution reactions.

The introduction of the three deuterium atoms on the N-methyl group is typically achieved by

using a deuterated methylating agent, such as iodomethane-d3 (CD3I), in the final step of the

synthesis of the piperazine ring or by N-methylation of a desmethyl precursor.

Mianserin Precursor Regioselective Hydroxylatione.g., Directed ortho-metalation 8-Hydroxy Mianserin N-Demethylation 8-Hydroxy-desmethyl
Mianserin

Deuteromethylation
(e.g., with CD3I) 8-Hydroxy Mianserin-d3

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 8-Hydroxy Mianserin-d3.

Application in Bioanalytical Methods: A Step-by-
Step Protocol
The primary application of 8-Hydroxy Mianserin-d3 is as an internal standard for the

quantification of 8-Hydroxy Mianserin in biological matrices, such as plasma or serum, using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[9][10][11]

Experimental Protocol: Quantification of 8-Hydroxy
Mianserin in Human Plasma
1. Preparation of Stock and Working Solutions:

8-Hydroxy Mianserin Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 8-

Hydroxy Mianserin in 1 mL of methanol.

8-Hydroxy Mianserin-d3 (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh

and dissolve 1 mg of 8-Hydroxy Mianserin-d3 in 1 mL of methanol.

Working Solutions: Prepare a series of calibration standards by serial dilution of the 8-

Hydroxy Mianserin stock solution with a 50:50 mixture of methanol and water. Prepare a

working solution of the internal standard (e.g., 100 ng/mL) in the same diluent.
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2. Sample Preparation (Protein Precipitation):

Pipette 100 µL of human plasma (or calibration standard/quality control sample) into a 1.5

mL microcentrifuge tube.

Add 20 µL of the internal standard working solution (e.g., 100 ng/mL 8-Hydroxy Mianserin-
d3) and vortex briefly.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial

for LC-MS/MS analysis.
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Plasma Sample (100 µL)

Add Internal Standard (20 µL)
(8-Hydroxy Mianserin-d3)

Vortex

Add Acetonitrile (300 µL)

Vortex Vigorously (1 min)

Centrifuge (14,000 rpm, 10 min, 4°C)

Transfer Supernatant

Evaporate to Dryness (N2, 40°C)

Reconstitute in Mobile Phase (100 µL)

Inject into LC-MS/MS

Click to download full resolution via product page

Caption: A typical sample preparation workflow for bioanalysis.
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3. LC-MS/MS Conditions (Illustrative):

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., starting

with 5% B, ramping up to 95% B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

MRM Transitions (Hypothetical):

8-Hydroxy Mianserin: Q1: m/z 281.2 -> Q3: m/z [product ion 1], m/z [product ion 2]

8-Hydroxy Mianserin-d3: Q1: m/z 284.2 -> Q3: m/z [corresponding product ion 1], m/z

[corresponding product ion 2]

4. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.
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Determine the concentration of 8-Hydroxy Mianserin in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Conclusion
8-Hydroxy Mianserin-d3 is a high-value analytical tool that enables researchers to achieve

accurate and reliable quantification of the primary metabolite of Mianserin. Its commercial

availability from specialized suppliers provides access to this essential internal standard for

pharmacokinetic, drug metabolism, and toxicology studies. The principles of its synthesis and

application are well-established within the scientific community, underscoring the importance of

deuterated standards in modern bioanalysis. By following robust and validated analytical

protocols, researchers can confidently generate high-quality data to support drug development

and clinical research.

References
Veeprho. 8-Hydroxy Mianserin-D3 | CAS 1215316-77-0. [Link]

Pharmaffiliates. Mianserin-impurities. [Link]

Veeprho. Mianserin Impurities and Related Compound. [Link]

PubMed. Analytical method development and validation of mianserin hydrochloride and its

metabolite in human plasma by LC-MS. [Link]

ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom

Synthesis. [Link]

Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative

Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. [Link]

ResearchGate. Analytical method development and validation of mianserin hydrochloride

and its metabolite in human plasma by LC-MS | Request PDF. [Link]

Health Sciences Authority. Certificate of Analysis. [Link]

Shimadzu. Clinical Research. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12431681/docs?utm_src=pdf-body#the-analytical-standard-a-technical-guide-to-8-hydroxy-mianserin-d3
https://www.benchchem.com/product/b12431681/docs?utm_src=pdf-body#the-analytical-standard-a-technical-guide-to-8-hydroxy-mianserin-d3
https://www.veeprho.com/8-hydroxy-mianserin-d3.html
https://www.pharmaffiliates.com/in/en/mianserin-impurities
https://www.veeprho.com/mianserin-impurities.html
https://pubmed.ncbi.nlm.nih.gov/16140387/
https://resolvemass.com/deuterated-internal-standards-for-lc-ms/
https://www.shimadzu.com/an/literature/prominence/jpo218037.html
https://www.researchgate.net/publication/7488894_Analytical_method_development_and_validation_of_mianserin_hydrochloride_and_its_metabolite_in_human_plasma_by_LC-MS
https://www.hsa.gov.sg/docs/default-source/cml/coa-for-cml-hrm-2008b-01-(as-cd-pb).pdf
https://www.shimadzu.com/an/lifescience/clinical/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Axios Research. 8-Hydroxy mianserin - CAS - 57257-81-5. [Link]

NIST. Standard Reference Material 2891 - Certificate of Analysis. [Link]

Health Sciences Authority. Certificate of Analysis. [Link]

Google Patents. CN109053569B - Method for synthesizing 8-hydroxyquinoline.

ResearchGate. (PDF) Synthesis of 8-hydroxyquinoline chalcones: Trans configuration,

intramolecular hydrogen bonds, bromination, and antifungal activity. [Link]

PubChem. 8-Hydroxy Mianserin beta-D-Glucuronide. [Link]

Need Custom Synthesis?
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guide-to-8-hydroxy-mianserin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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